Cas no 1804876-98-9 (5-Amino-3-bromomethyl-2-methylpyridine)

• Product Name: 5-Amino-3-bromomethyl-2-methylpyridine
• CAS No: 1804876-98-9
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 4898603
• Update Time: 2025-06-11

5-Amino-3-bromomethyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-bromomethyl-2-methylpyridine
• 5-(Bromomethyl)-6-methylpyridin-3-amine

• Inchi： 1S/C7H9BrN2/c1-5-6(3-8)2-7(9)4-10-5/h2,4H,3,9H2,1H3
• InChI Key： WLSSTWRDZPRIBX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CN=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-3-bromomethyl-2-methylpyridine

Recent Advances in the Application of 5-Amino-3-bromomethyl-2-methylpyridine (CAS: 1804876-98-9) in Chemical Biology and Pharmaceutical Research

The compound 5-Amino-3-bromomethyl-2-methylpyridine (CAS: 1804876-98-9) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic bromomethyl derivative has attracted significant attention due to its versatile reactivity profile, particularly in nucleophilic substitution reactions that enable the construction of complex molecular architectures. Recent studies have demonstrated its utility in the development of kinase inhibitors and other biologically active compounds targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the bromomethyl group of 5-Amino-3-bromomethyl-2-methylpyridine for selective alkylation of key pharmacophores, resulting in compounds with improved selectivity profiles against off-target kinases. The electron-rich pyridine ring was found to contribute significantly to the compounds' binding affinity through π-stacking interactions in the kinase active site.

In chemical biology applications, this compound has been employed as a versatile linker for the construction of PROTACs (Proteolysis Targeting Chimeras). The amino group at the 5-position allows for straightforward conjugation to E3 ligase ligands, while the bromomethyl group facilitates attachment to target protein binders. A recent Nature Chemical Biology publication demonstrated its use in developing selective estrogen receptor degraders with enhanced cellular permeability compared to traditional linkers.

The stability and reactivity profile of 5-Amino-3-bromomethyl-2-methylpyridine has been systematically investigated through computational and experimental studies. Density functional theory (DFT) calculations published in ACS Omega (2024) revealed that the bromomethyl group exhibits optimal electrophilicity for SN2 reactions while maintaining sufficient stability under physiological conditions. These properties make it particularly valuable for the development of covalent inhibitors, where controlled reactivity is essential for both potency and selectivity.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Organic Letters report described a photoredox-catalyzed cross-coupling protocol that enables direct functionalization of the pyridine ring while preserving the bromomethyl handle. This advancement has opened new possibilities for late-stage diversification of pharmaceutical leads derived from this scaffold.

From a pharmaceutical development perspective, the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile has been evaluated in several preclinical studies. While the bromomethyl group presents certain metabolic challenges, strategic structural modifications have been shown to improve metabolic stability without compromising reactivity. These findings were recently presented at the 2024 American Chemical Society National Meeting and are currently under review for publication.

Looking forward, 5-Amino-3-bromomethyl-2-methylpyridine continues to be a focus of research in targeted protein degradation and covalent inhibitor development. Its unique combination of reactivity and stability positions it as a valuable building block for next-generation therapeutics. Ongoing studies are exploring its application in the development of heterobifunctional molecules for emerging modalities beyond PROTACs, including molecular glues and targeted protein stabilizers.